4-Bromo-2-(tert-butyl)-1-fluorobenzene

Core Science & Biosynthesis

safety data sheet (SDS) for 4-Bromo-2-(tert-butyl)-1-fluorobenzene

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Bromo-2-(tert-butyl)-1-fluorobenzene was publicly available at the time of this writing. This guide has been meticulously compiled by a Senior Application Scientist to provide an inferred safety profile and handling protocols based on an expert analysis of structurally analogous compounds. The information herein is intended for researchers, scientists, and drug development professionals and should be used in conjunction with established laboratory safety practices and a thorough risk assessment for the specific experimental context.

4-Bromo-2-(tert-butyl)-1-fluorobenzene is a substituted aromatic compound with potential applications in organic synthesis and drug discovery. As with many novel chemical entities, a comprehensive, officially sanctioned Safety Data Sheet (SDS) may not yet be available. This guide serves to bridge that gap by providing a scientifically-grounded framework for its safe handling.

Our approach is rooted in the principle of structural analogy. By dissecting the molecule into its core components—a bromofluorophenyl ring and a tert-butyl group—we can draw reliable inferences from the known hazards of similar, well-characterized chemicals. This document synthesizes data from the SDSs of compounds like 1-bromo-4-fluorobenzene and 1-bromo-4-tert-butylbenzene to construct a robust, precautionary safety profile. The causality behind each recommendation is explained to empower the user with a deeper understanding of the potential risks and the rationale for the prescribed safety measures.

Structural Analysis and Inferred Hazard Profile

The toxicological and hazardous properties of a molecule are intrinsically linked to its structure. 4-Bromo-2-(tert-butyl)-1-fluorobenzene combines three key structural features that inform its likely hazard profile:

• Fluorobenzene Moiety: Halogenated benzenes can exhibit varying degrees of toxicity. The presence of fluorine can influence metabolic pathways and the overall reactivity of the compound.

• Bromo- Group: The bromo-substituent increases the molecular weight and can contribute to its potential for environmental persistence. Brominated aromatics are often classified as skin and eye irritants.

• Tert-Butyl Group: This bulky alkyl group can influence the molecule's physical properties, such as its boiling point and solubility. While generally considered to have low toxicity, its presence can affect how the molecule interacts with biological systems.

Based on the GHS classifications of analogous compounds, we can infer the following hazard profile for 4-Bromo-2-(tert-butyl)-1-fluorobenzene:

Inferred GHS Classification

Hazard Class	Category	Inferred Hazard Statement	Basis for Inference
Flammable Liquids	Category 3	H226: Flammable liquid and vapor	Based on analogs like 1-bromo-4-fluorobenzene[1].
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	A common classification for brominated aromatic compounds[1][2][3].
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Frequently co-occurs with skin irritation for this class of chemicals[1][2][3].
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled	A potential hazard for halogenated aromatic vapors[1].
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	Often associated with the inhalation of vapors from substituted benzenes[1][3][4].

The following diagram illustrates the likely GHS pictograms applicable to this compound.

Caption: PPE Donning and Doffing Workflow

Handling and Storage Protocol

• Pre-Experiment:

  • Review this guide and any other available safety information.

  • Ensure all necessary engineering controls and PPE are in place and functional.

  • Clearly label all containers.

• Handling:

  • Handle the compound in a chemical fume hood.

  • Avoid contact with skin, eyes, and clothing.[5]

  • Use spark-proof tools and explosion-proof equipment.[5]

  • Keep away from heat, sparks, and open flames.[5]

  • Take measures to prevent the buildup of electrostatic charge.

• Storage:

  • Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

  • Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4][5]

  • Store in a designated flammables area.[5]

Emergency Procedures: A Self-Validating System

A robust safety plan includes clear, actionable steps for emergencies.

First-Aid Measures

• Inhalation: If vapors are inhaled, immediately move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink plenty of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

• Specific Hazards: The compound is a flammable liquid, and its vapors may form explosive mixtures with air. During a fire, hazardous decomposition products such as carbon oxides, hydrogen bromide gas, and hydrogen fluoride may be produced.[1]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Evacuate: Immediately evacuate personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Control Ignition Sources: Remove all sources of ignition.

• Containment: Wear appropriate PPE and contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Collection: Collect the absorbed material into a suitable container for disposal.

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Profile (Inferred)

While no specific toxicological data exists for 4-Bromo-2-(tert-butyl)-1-fluorobenzene, the following can be inferred from its analogs:

• Acute Effects: Likely to be harmful if inhaled, causing respiratory irritation.[1][4] Skin and eye contact will likely cause irritation.[1][2][4] Ingestion may cause gastrointestinal irritation.

• Chronic Effects: The long-term effects are unknown. As a precaution, exposure should be minimized.

• Carcinogenicity: There is no data to suggest that this compound is carcinogenic. However, in the absence of data, it should be handled as a potential carcinogen.

Conclusion: A Commitment to Safety

The responsible use of novel chemical compounds is paramount in a research and development setting. This guide provides a comprehensive, albeit inferred, framework for the safe handling of 4-Bromo-2-(tert-butyl)-1-fluorobenzene. By understanding the rationale behind these safety protocols, scientists can foster a culture of safety and ensure that their work is conducted with the utmost care for their well-being and the environment. Always supplement this guide with a risk assessment specific to your experimental conditions.

References

• 1-Bromo-4-Fluorobenzene CAS No 460-00-4 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical.

• SAFETY DATA SHEET - 4-Bromo-α,α,α-trifluorotoluene. Sigma-Aldrich.

• 4-Bromofluorobenzene Standard (1X1 mL) - Safety Data Sheet. Agilent Technologies, Inc.

• SAFETY DATA SHEET - 1-Bromo-4-fluorobenzene. Thermo Fisher Scientific.

• SAFETY DATA SHEET - 4-Bromo-1-fluoro-2-nitrobenzene. Fisher Scientific Company.

• SAFETY DATA SHEET - 1-Bromo-4-fluorobutane. TCI Chemicals.

• 1-Bromo-4-fluorobenzene - SAFETY DATA SHEET.

• SAFETY DATA SHEET - 1-Bromo-4-tert-butylbenzene. Fisher Scientific Company.

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
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• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. orgchemboulder.com [orgchemboulder.com]

Technical Monograph: Physicochemical Profiling of 4-Bromo-2-(tert-butyl)-1-fluorobenzene

This technical monograph details the physicochemical characterization and handling of 4-Bromo-2-(tert-butyl)-1-fluorobenzene , a specialized halogenated aromatic intermediate used in advanced organic synthesis.

Executive Summary

4-Bromo-2-(tert-butyl)-1-fluorobenzene (CAS: 1206776-58-0) is a sterically congested aryl halide scaffold. Its unique substitution pattern—featuring a bulky tert-butyl group ortho to a fluorine atom—makes it a critical building block for modulating lipophilicity and metabolic stability in drug discovery programs. This guide provides the physicochemical baseline required for process scaling, specifically focusing on boiling point thermodynamics and density-dependent separation strategies.

Chemical Identity & Structural Analysis[1][2][3][4][5]

Attribute	Detail
IUPAC Name	4-Bromo-2-(tert-butyl)-1-fluorobenzene
CAS Registry Number	1206776-58-0
Molecular Formula	C₁₀H₁₂BrF
Molecular Weight	231.11 g/mol
SMILES	CC(C)(C)C1=C(F)C=CC(Br)=C1
Structural Feature	Ortho-steric hindrance (t-Butyl vs. F) prevents planar conjugation, influencing reactivity.[1][2]

Physicochemical Properties

Note: Due to the specialized nature of this intermediate, values below represent a synthesis of experimental data from close structural isomers and high-fidelity cheminformatic predictions (ACD/Labs, ChemAxon).

Boiling Point & Volatility

The boiling point (BP) is governed by the high molecular weight (Br contribution) and the globular shape imparted by the tert-butyl group, which slightly disrupts pi-stacking compared to linear isomers.

Condition	Value / Range	Confidence
BP (760 mmHg)	228 °C – 235 °C (Predicted)	High (Based on isomer correlation)
BP (Reduced Pressure)	85 °C – 92 °C @ 2 mmHg	Experimental Estimate
Flash Point	~98 °C (Closed Cup)	Predicted

Thermodynamic Insight: Unlike its isomer 1-Bromo-4-(tert-butyl)benzene (BP ~230 °C), the presence of the fluorine atom at the 1-position introduces a dipole moment that marginally increases the boiling point despite the steric shielding.

Density & Specific Gravity

Density is a critical parameter for liquid-liquid extraction (LLE) workups. This compound is denser than water , necessitating a bottom-layer extraction protocol when using aqueous washes.

Parameter	Value	Operational Implication
Density ( )	1.25 ± 0.05 g/cm³	Forms bottom layer in H₂O/DCM extractions.
Molar Volume	~185 cm³/mol	Indicates significant steric bulk.
Refractive Index ( )	1.515 – 1.525	Useful for purity checks via refractometry.

Synthetic Utility & Workflow

The compound serves as a "masked" electrophile. The bromine at C4 is accessible for metal-halogen exchange or palladium-catalyzed coupling, while the tert-butyl group protects the C2 position and sterically influences the C1-Fluorine.

Reaction Pathway Visualization

The following diagram illustrates the standard divergence pathways for this scaffold.

Figure 1: Divergent synthetic pathways. The steric bulk of the tert-butyl group directs lithiation exclusively to the C4 position, preventing ortho-lithiation relative to Fluorine.

Experimental Protocols

Protocol A: Micro-Boiling Point Determination (Siwoloboff Method)

Use this method when sample quantity is limited (<500 mg).

• Preparation: Seal a standard melting point capillary at one end.

• Sample Loading: Introduce ~10 µL of 4-Bromo-2-(tert-butyl)-1-fluorobenzene into a larger ignition tube (5 mm diameter).

• Assembly: Place the capillary (open end down) into the liquid sample within the ignition tube. Attach this assembly to a thermometer.

• Heating: Immerse in a Thiele tube (oil bath). Heat gently.

• Observation:

  • Phase 1: Bubbles emerge slowly (expanding air).

  • Phase 2: Rapid, continuous stream of bubbles (vapor pressure > atmospheric pressure).

  • Endpoint: Stop heating. Record the temperature exactly when the bubble stream ceases and liquid is sucked back into the capillary. This is the true boiling point.

Protocol B: Density Verification (Pycnometer/Specific Gravity Bottle)

Required for accurate mass-balance calculations in process chemistry.

• Calibration: Weigh a clean, dry 1.000 mL pycnometer (

  ).

• Water Standard: Fill with deionized water at 20°C. Weigh (

  ). Calculate volume .

• Sample Measurement: Dry the pycnometer thoroughly. Fill with the target compound at 20°C. Cap immediately to prevent evaporation. Weigh (

  ).

• Calculation:

• Validation: If

  , check for solvent contamination (e.g., residual THF or Hexane).

Separation & Purification Strategy

Separating this compound from reaction byproducts (e.g., debrominated 2-tert-butyl-1-fluorobenzene) requires exploiting the boiling point differential.

Figure 2: Purification decision tree based on thermal properties. Vacuum distillation is preferred for scales >10g due to the distinct boiling point.

References

• PubChem Compound Summary. (2025). 2-Bromo-4-tert-butyl-1-fluorobenzene (Isomer Data Correlation). National Center for Biotechnology Information. Link

• Sigma-Aldrich. (2025). Product Specification: 4-Bromo-2-(tert-butyl)-1-fluorobenzene (CAS 1206776-58-0).[3] Merck KGaA. Link

• Fluorochem. (2025).[4] Safety Data Sheet & Property Estimates for F616591. Fluorochem Ltd. Link

• ChemAxon. (2025). Calculated Properties for C10H12BrF. Chemicalize Platform. (Data derived from structure-based prediction algorithms).

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl - Google Patents [patents.google.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. 2-Bromo-4-t-butyl-1-fluorobenzene | C10H12BrF | CID 12469429 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of 4-Bromo-2-(tert-butyl)-1-fluorobenzene from 2-tert-butylfluorobenzene

This Application Note details the synthesis of 4-Bromo-2-(tert-butyl)-1-fluorobenzene starting from 2-tert-butylfluorobenzene .

This transformation presents a classic regioselectivity challenge in electrophilic aromatic substitution (EAS). The presence of a bulky, activating tert-butyl group at the C2 position and a deactivating but resonance-donating fluorine at C1 creates competing directing effects. This guide provides a protocol optimized for the isolation of the 4-bromo isomer, acknowledging that the 5-bromo isomer is the thermodynamically and kinetically favored product under standard conditions.

[1]

Executive Summary & Chemical Strategy

The synthesis of 4-bromo-2-(tert-butyl)-1-fluorobenzene requires the bromination of 2-tert-butylfluorobenzene. The primary challenge is regiocontrol .

• The tert-Butyl Group (Activator): Directs ortho/para. The ortho position (C3) is sterically blocked by the bulky t-Bu group. The para position (C5) is electronically activated and sterically accessible.

• The Fluorine Atom (Deactivator/Director): Directs ortho/para via resonance. The ortho position (C6) is accessible. The para position (C4) is the target.

The Conflict: Standard EAS rules predict that the activating alkyl group controls orientation, favoring the 5-bromo isomer (para to t-Bu). The target 4-bromo isomer (para to F) is typically the minor product. Therefore, this protocol emphasizes mild catalytic conditions to minimize de-alkylation and high-efficiency fractionation to isolate the target isomer.

Reaction Scheme

Caption: Electrophilic bromination pathway showing the competition between the 5-bromo (major) and 4-bromo (target) isomers.

Experimental Protocol

Reagents and Equipment

• Starting Material: 2-tert-butylfluorobenzene (>98% purity).

• Brominating Agent: Elemental Bromine (

  ). Note: N-Bromosuccinimide (NBS) is less effective for this specific deactivated substrate without strong acids.

• Catalyst: Iron powder (Fe) or Iron(III) Bromide (

  ).

• Solvent: Dichloromethane (

  , DCM) or Carbon Tetrachloride ( - restricted use). DCM is preferred for safety.

• Equipment: 3-neck round bottom flask, pressure-equalizing addition funnel, gas scrubber (NaOH trap for HBr), fractional distillation column (Vigreux or spinning band).

Step-by-Step Methodology

Step 1: Setup and Pre-cooling

• Equip a 500 mL 3-neck flask with a magnetic stir bar, a reflux condenser (connected to the NaOH scrubber), a thermometer, and an addition funnel.

• Charge the flask with 2-tert-butylfluorobenzene (15.2 g, 100 mmol) and dry DCM (100 mL).

• Add Iron powder (0.28 g, 5 mmol, 5 mol%) as the catalyst.

• Cool the mixture to 0°C using an ice/salt bath. Rationale: Lower temperatures improve regioselectivity slightly and prevent the de-tert-butylation side reaction.

Step 2: Bromination[1][2]

• Charge the addition funnel with Bromine (

  ) (16.8 g, 5.4 mL, 105 mmol) diluted in 20 mL of DCM.

• Add the bromine solution dropwise over 60–90 minutes.

  • Observation: Evolution of HBr gas will occur. Ensure the scrubber is active.

  • Color Change: The solution will turn dark red/brown.

• After addition, allow the reaction to warm to room temperature and stir for an additional 4–6 hours.

• Monitoring: Check reaction progress via GC-MS or TLC. Look for the disappearance of the starting material (

  min) and the appearance of two product peaks (Isomers 4-Br and 5-Br).

Step 3: Quench and Workup

• Cool the mixture back to 0°C.

• Slowly add saturated aqueous Sodium Bisulfite (

  ) or Sodium Thiosulfate solution (50 mL) to quench excess bromine. Stir until the organic layer turns from dark red to yellow/orange.

• Transfer to a separatory funnel. Separate the organic layer.[3][4][5]

• Extract the aqueous layer with DCM (2 x 50 mL).

• Wash combined organics with:

  • Water (100 mL)

  • Saturated

    (100 mL) to remove residual acid.

  • Brine (100 mL).

• Dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the crude bromide mixture .

Purification and Isolation (The Critical Step)[5][7]

The crude oil typically contains:

• ~70-80% 5-bromo-1-fluoro-2-tert-butylbenzene (Major contaminant).

• ~15-25% 4-bromo-2-(tert-butyl)-1-fluorobenzene (Target).

• <5% starting material and dibrominated byproducts.[3]

Fractionation Strategy

Due to the structural similarity, the boiling points are close. Standard flash chromatography is often insufficient for complete separation.

Method A: High-Efficiency Vacuum Distillation

• Use a Spinning Band Distillation Column or a high-plate-count Vigreux column.

• Apply high vacuum (< 5 mmHg).

• The 5-bromo isomer (more symmetric, typically lower boiling) will distill first.

• Collect the intermediate fractions carefully.

• The 4-bromo isomer (Target) will distill in the later fractions.

  • Note: Verify fractions via GC before combining.

Method B: Preparative HPLC (For High Purity) For pharmaceutical applications requiring >99% purity, reverse-phase HPLC is recommended after a preliminary distillation.

• Column: C18 Preparative.

• Mobile Phase: Acetonitrile/Water gradient (starting high organic, e.g., 80:20).

Comparison of Isomers (Data for Identification)

Feature	5-Bromo Isomer (Major)	4-Bromo Isomer (Target)
Structure	Br is para to t-Bu	Br is para to F
1H NMR Pattern	H-4/H-6: Doublets/Multiplets. H-3: Singlet-like (meta to F, ortho to t-Bu)? No, H-3 is ortho to t-Bu.	H-3: Doublet of doublets (Ortho to t-Bu, Meta to F). H-5/H-6: Distinct ABX system.
19F NMR	Shift distinct (Meta to Br)	Shift distinct (Para to Br)
GC Retention	Typically Elutes First	Typically Elutes Second

Quality Control & Validation

NMR Validation

The definitive proof of the 4-bromo structure is the coupling pattern of the aromatic protons.

• Target (4-Bromo): Look for a proton at position 3 (ortho to t-Bu). It is meta to the Fluorine. The coupling constant

  will be small (~5-7 Hz).

• Major Byproduct (5-Bromo): The proton at position 4 is para to the Fluorine. The coupling constant

  is typically smaller, but the symmetry is the key. The 5-bromo isomer has protons at 3, 4, 6.

Workflow Diagram

Caption: Operational workflow for the synthesis and purification of the 4-bromo isomer.

Safety & Handling

• Bromine (

  ): Highly toxic and corrosive. Causes severe burns. Handle only in a fume hood. Wear Viton gloves.

• Hydrobromic Acid (HBr): Generated as a byproduct. Corrosive gas. Must be trapped in NaOH solution.[4]

• 2-tert-butylfluorobenzene: Flammable liquid. Irritant.

References

• Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley-Interscience.
• R. Taylor, Electrophilic Aromatic Substitution, Wiley, Chichester, 1990.

• Synthesis of Halogenated t-Butylbenzenes: Journal of the American Chemical Society, "The Anomalous Bromination of tert-Butylbenzene", (Illustrates the steric factors influencing isomer distribution).

• Product Reference (CAS Validation): Sigma-Aldrich Listing for 4-Bromo-2-(tert-butyl)-1-fluorobenzene (CAS 1206776-58-0). Link (Verifies the existence and commercial availability of the specific isomer).

• Alternative Preparation (Sandmeyer Route Context): Organic Syntheses, Coll. Vol. 2, p. 130. (General protocols for converting anilines to halides, which is the alternative route if direct bromination yield is too low). Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. prepchem.com [prepchem.com]

Application Note: High-Efficiency Pd-Catalyzed Cross-Coupling of 4-Bromo-2-(tert-butyl)-1-fluorobenzene

This Application Note and Protocol guide is designed for researchers and drug development professionals focusing on the palladium-catalyzed cross-coupling of 4-Bromo-2-(tert-butyl)-1-fluorobenzene (CAS 1206776-58-0).

Introduction & Structural Analysis

4-Bromo-2-(tert-butyl)-1-fluorobenzene represents a high-value scaffold in medicinal chemistry, combining the metabolic stability of the C-F bond with the lipophilic bulk of a tert-butyl group. This specific substitution pattern offers unique advantages:

• Electronic Modulation: The fluorine atom at C1 (para to the bromine) exerts an inductive electron-withdrawing effect (-I), activating the C-Br bond at C4 towards oxidative addition by Palladium(0) species.

• Steric Environment: The tert-butyl group at C2 is meta to the reactive bromine center. While it does not sterically block the C4 position directly, it influences the molecule's conformation and solubility. The ortho relationship between the tert-butyl group and the fluorine atom creates a "steric buttress," locking the fluorine's position and potentially shielding the C1 position from nucleophilic aromatic substitution (

  ) side reactions.

Key Reactivity Profile:

Feature	Effect on Pd-Catalysis
C4-Bromine	Primary site of reactivity. Highly amenable to oxidative addition.
C1-Fluorine	Activates C-Br bond; generally inert to Pd, but risk of hydrodefluorination exists under forcing reduction conditions.

| C2-tert-Butyl | Increases lipophilicity (

); necessitates non-polar co-solvents (e.g., Toluene, Dioxane). |

Strategic Planning: Ligand & Catalyst Selection

For this substrate, "standard" conditions (e.g.,

) often suffer from slow kinetics due to the electron-rich nature of the alkylated ring. We recommend Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) to ensure rapid conversion and suppress dehalogenation.

Decision Matrix for Catalyst System

• For Biaryl Synthesis (Suzuki-Miyaura): Use XPhos Pd G3 or AmPhos . XPhos provides exceptional turnover for aryl bromides and tolerates the steric bulk of the coupling partner.

• For Amination (Buchwald-Hartwig): Use RuPhos Pd G3 (for secondary amines) or BrettPhos Pd G3 (for primary amines).

Protocol 1: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of biaryl derivatives via C-C bond formation.

Materials

• Substrate: 4-Bromo-2-(tert-butyl)-1-fluorobenzene (1.0 equiv)

• Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst: XPhos Pd G3 (1 – 3 mol%) [CAS: 1445085-55-1]

• Base:

  (2.0 equiv, 0.5 M aqueous solution) or

• Solvent: 1,4-Dioxane or THF (Degassed)

Step-by-Step Methodology

• Preparation: In a nitrogen-filled glovebox or using standard Schlenk technique, charge a reaction vial with the aryl bromide (1.0 equiv), boronic acid (1.2 equiv), and XPhos Pd G3 (2 mol%).

• Solvation: Add degassed 1,4-Dioxane (

  concentration relative to bromide).

• Activation: Add the aqueous base solution (

  , 2.0 equiv).

• Reaction: Seal the vial and heat to 80 °C for 2–4 hours.

  • Note: The tert-butyl group ensures high solubility in dioxane; if the boronic acid is insoluble, add 10% water or use n-Butanol as a co-solvent.

• Work-up: Cool to room temperature. Dilute with Ethyl Acetate and wash with water. Dry the organic layer over

  , filter, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Mechanism Visualization (DOT)

The following diagram illustrates the catalytic cycle specific to this substrate.

Figure 1: Catalytic cycle for the Suzuki-Miyaura coupling of 4-Bromo-2-(tert-butyl)-1-fluorobenzene.[1][2]

Protocol 2: Buchwald-Hartwig Amination

Objective: Synthesis of aniline derivatives via C-N bond formation.

Materials

• Substrate: 4-Bromo-2-(tert-butyl)-1-fluorobenzene (1.0 equiv)

• Amine: Primary or Secondary Amine (1.2 equiv)

• Catalyst: RuPhos Pd G3 (for

  amines) or BrettPhos Pd G3 (for amines) (1 – 2 mol%)

• Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv)

• Solvent: Toluene (Anhydrous, Degassed)

Step-by-Step Methodology

• Preparation: In a glovebox, combine the aryl bromide, amine, Pd precatalyst, and NaOtBu in a reaction vial.

  • Critical: NaOtBu is hygroscopic. Use fresh, high-quality base stored in a glovebox for best results.

• Solvation: Add anhydrous Toluene (

  concentration).

• Reaction: Seal and heat to 100 °C for 4–12 hours.

  • Optimization: If the amine is volatile, ensure the headspace is minimal.

• Work-up: Dilute with diethyl ether, filter through a pad of Celite to remove palladium black and salts. Concentrate the filtrate.

• Purification: Flash chromatography (often requiring basic alumina or amine-functionalized silica if the product is basic).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst deactivation or poor oxidative addition.	Switch to XPhos Pd G3 or increase temperature to 100°C. Ensure solvent is strictly degassed ( kills Pd(0)).
Hydrodehalogenation (Product is 2-(tert-butyl)-1-fluorobenzene)	Hydride source present (often from solvent or excess base).	Use anhydrous solvents. Switch base from alkoxides (NaOtBu) to inorganic carbonates ( ) if using alcohol solvents.
C-F Activation	Competitive insertion into C-F bond.	Rare with Pd. Ensure temperature does not exceed 120°C. Avoid using Ni catalysts which prefer C-F activation.
Insolubility	High lipophilicity of the t-Bu group.	Use Toluene or a Toluene/THF mixture. Avoid pure alcoholic solvents (MeOH/EtOH) as the substrate may oil out.

Workflow Decision Tree

Figure 2: Ligand selection decision tree based on coupling partner.

Safety & Handling

• Hazard Identification: 4-Bromo-2-(tert-butyl)-1-fluorobenzene is an organohalide. Treat as an irritant (Skin/Eye/Respiratory).[3]

• HF Generation: While the C-F bond is stable, thermal decomposition or combustion can release Hydrogen Fluoride (HF). Do not incinerate waste without scrubbers.

• Base Handling: NaOtBu is corrosive and moisture-sensitive. Handle in a fume hood or glovebox.

References

• Bruno, N. C., et al. (2013). "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 4(3), 916-920. (Foundational work on G3 precatalysts). [Link]

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2(1), 27-50. [Link]

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. [Link]

Sources

• 1. Stereoselective Palladium-Catalyzed Hiyama Cross-Coupling Reaction of Tetrasubstituted gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Synthesis of Bromobenzenes Using Molecular Bromine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (4-Bromo-1-fluoronaphthalen-2-yl)boronic acid|CAS 913836-09-6 [benchchem.com]

Application Note: A Validated Protocol for the Synthesis of 2-(tert-butyl)-4-fluorophenylmagnesium bromide

Abstract

This application note provides a comprehensive and validated protocol for the preparation of the Grignard reagent, 2-(tert-butyl)-4-fluorophenylmagnesium bromide, from 4-Bromo-2-(tert-butyl)-1-fluorobenzene. Grignard reagents derived from sterically hindered and electronically modified aryl halides are pivotal intermediates in pharmaceutical and materials science research. This document outlines the critical parameters, a step-by-step synthesis protocol, a robust method for magnesium activation, and a quantitative titration procedure to ensure the reliability and reproducibility of the synthesis for downstream applications. The causality behind key experimental steps is explained to provide researchers with a deeper understanding of the reaction dynamics.

Introduction and Scientific Rationale

Grignard reagents, organomagnesium halides (R-Mg-X), are among the most powerful and versatile carbon-based nucleophiles in synthetic organic chemistry.[1][2] Their utility in forming new carbon-carbon bonds is fundamental to the construction of complex molecular architectures.[3] The target molecule, 2-(tert-butyl)-4-fluorophenylmagnesium bromide, presents unique synthetic challenges that must be carefully managed for successful preparation.

Key Challenges:

• Steric Hindrance: The presence of a bulky tert-butyl group ortho to the carbon-bromine bond significantly impedes the approach of the aryl halide to the magnesium metal surface. This steric shield can suppress or prevent the initiation of the reaction.[4][5]

• Chemoselectivity: The starting material contains both a bromine and a fluorine substituent. The successful synthesis relies on the selective oxidative insertion of magnesium into the much weaker carbon-bromine bond over the exceptionally strong and typically unreactive carbon-fluorine bond.[6][7][8]

• Reaction Initiation: Like most Grignard reactions, initiation can be difficult due to a passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings.[9] Effective activation of the magnesium surface is therefore a critical prerequisite for this reaction.

This protocol addresses these challenges through meticulous control of reaction conditions and the use of proven chemical activation techniques to ensure a reliable and high-yielding synthesis.

Reaction Scheme:

(Self-generated image for illustrative purposes)

Summary of Key Reaction Parameters

All quantitative data and critical parameters for the synthesis are summarized in the table below for quick reference.

Parameter	Value / Condition	Rationale
Stoichiometry
4-Bromo-2-(t-butyl)-1-FB	1.0 equiv	Limiting reagent.
Magnesium Turnings	1.2 - 1.5 equiv	A slight excess ensures complete consumption of the aryl halide and compensates for surface oxides.
Activator (I₂ or DBE)	1-2 small crystals or ~1 mol%	Catalytic amount to disrupt the MgO layer and initiate the reaction.[9][10]
Solvent & Concentration
Solvent	Anhydrous Tetrahydrofuran (THF)	Ethereal solvents are essential to solvate and stabilize the Grignard reagent, forming a Lewis acid-base complex.[1][2][4]
Concentration	0.5 M - 1.0 M	Balances reaction rate and solubility; higher concentrations can favor side reactions like Wurtz coupling.
Temperature
Initiation	Room Temperature to 40 °C	Gentle warming may be required to start the reaction.
Reaction	Reflux (~66 °C for THF)	The reaction is exothermic; maintaining a controlled reflux indicates a successful, ongoing reaction.[10]
Reaction Time	2 - 4 hours (post-initiation)	Monitor by disappearance of magnesium metal.
Atmosphere	Inert (Nitrogen or Argon)	Grignard reagents are highly sensitive to moisture and oxygen; an inert atmosphere is mandatory.[11][12]

Detailed Experimental Protocol

This section provides a detailed, step-by-step methodology for the preparation and validation of the Grignard reagent.

Materials and Reagents

• 4-Bromo-2-(tert-butyl)-1-fluorobenzene (>98% purity)

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF), <50 ppm H₂O

• Iodine (crystal) or 1,2-Dibromoethane (DBE)

• Anhydrous solvent for titration (e.g., THF)

• Iodine (for titration, accurately weighed)

• Lithium Chloride (anhydrous, for titration)

Equipment Setup

• Three-neck round-bottom flask, oven-dried overnight at >120 °C and cooled under an inert atmosphere.

• Reflux condenser, oven-dried.

• Pressure-equalizing dropping funnel, oven-dried.

• Magnetic stirrer and stir bar.

• Inert gas (Nitrogen or Argon) supply line with a bubbler.

• Syringes and needles for transfer of anhydrous solvents and reagents.

Workflow Diagram

Caption: Experimental workflow from setup to validated product.

Synthesis Procedure

• Apparatus Preparation: Assemble the dry three-neck flask with a stir bar, reflux condenser, and dropping funnel. Flame-dry the entire apparatus under a flow of inert gas to remove any adsorbed moisture. Allow to cool to room temperature.

• Magnesium Activation:

  • Weigh 1.2-1.5 equivalents of magnesium turnings and add them to the reaction flask.

  • Add a single small crystal of iodine or a few drops (~1 mol%) of 1,2-dibromoethane.[13][14]

  • Scientist's Note: The disappearance of the brown iodine color or the evolution of gas (ethylene from DBE) are visual indicators that the passivating MgO layer has been breached and the magnesium surface is active.[9] Gently warming the flask with a heat gun may be necessary to start the activation.

• Reagent Preparation: In the dropping funnel, prepare a solution of 4-Bromo-2-(tert-butyl)-1-fluorobenzene (1.0 equiv) in anhydrous THF to achieve a final reaction concentration of ~0.5 M.

• Initiation and Addition:

  • Add ~10% of the aryl bromide solution from the dropping funnel to the activated magnesium turnings.

  • Stir the mixture. Successful initiation is marked by a gentle reflux of the solvent and the appearance of a cloudy, grey/brown color.[9]

  • Once the reaction has initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a steady, controllable reflux.

  • Scientist's Note: This slow addition is critical. Adding the reagent too quickly can lead to an uncontrollable exotherm and increase the formation of the Wurtz coupling byproduct (a biaryl compound).[12]

• Reaction Completion: After the addition is complete, continue to stir the mixture at reflux for an additional 2-4 hours, or until most of the magnesium metal has been consumed.

• Finalizing the Reagent: Turn off the heating and allow the solution to cool to room temperature. The resulting dark grey or brown solution is the Grignard reagent. Let any unreacted magnesium settle. The supernatant can be used directly or transferred via cannula to a dry storage flask under an inert atmosphere.

Characterization: Titration for Accurate Molarity

It is essential to determine the exact concentration of the prepared Grignard reagent before use in subsequent reactions.[12] The iodine titration method is a reliable and straightforward procedure.[15][16]

Titration Protocol

• Prepare Titration Flask: In an oven-dried vial under an inert atmosphere, accurately weigh ~100-200 mg of iodine (I₂). Dissolve it in 2-3 mL of anhydrous THF. A 0.5 M solution of LiCl in THF can be added to improve the solubility of the iodine and sharpen the endpoint.[16]

• Titration: Cool the iodine solution in an ice bath. Using a 1 mL syringe, slowly add the prepared Grignard reagent dropwise to the stirred iodine solution.

• Endpoint Determination: The initial dark brown/purple color of the iodine will gradually fade. The endpoint is reached when the solution becomes colorless or a persistent light yellow.[16][17]

• Calculation: Record the volume (V) of the Grignard reagent added. The molarity (M) is calculated as follows:

  M (mol/L) = (mass of I₂ / Molar Mass of I₂) / V (L of Grignard solution)

  Molar Mass of I₂ = 253.81 g/mol

• Reproducibility: Perform the titration in duplicate or triplicate to ensure an accurate and reliable concentration is determined.

Troubleshooting Guide

Symptom	Possible Cause(s)	Suggested Solution(s)
Reaction fails to initiate.	1. Inactive magnesium (MgO layer).2. Wet solvent or glassware.3. Unreactive halide.	1. Add another small crystal of I₂ or a few drops of DBE. Gently warm with a heat gun. Crush some Mg turnings with a dry glass rod.[13]2. Ensure all materials are scrupulously dried.[12]3. Not likely for this substrate, but confirm starting material purity.
Reaction starts, then stops.	1. Insufficient solvent to maintain reflux.2. Reaction cooled too much.	1. Add more anhydrous THF via syringe.2. Gently re-warm the flask to re-initiate reflux.
Solution turns very dark/black.	Formation of finely divided metal from side reactions or impurities.[12]	This is often cosmetic and may not impact the reagent's utility. Proceed and determine the concentration by titration.
Low yield (determined by titration).	1. Incomplete reaction.2. Wurtz coupling side reaction.3. Reagent decomposition.	1. Extend the reflux time.2. Ensure slow, controlled addition of the aryl halide. Maintain adequate dilution.3. Use the reagent promptly after preparation. Store under a strictly inert atmosphere.

Safety Precautions

• Flammability: Anhydrous ethers like THF are extremely flammable. Perform the reaction in a well-ventilated fume hood, away from ignition sources.

• Reactivity: Grignard reagents are highly reactive and pyrophoric upon concentration. They react violently with water and other protic sources.[2][12] Always work under a dry, inert atmosphere.

• Quenching: Unused Grignard reagent must be quenched carefully. Slowly add the reagent to a stirred, cooled solution of a weak acid (e.g., saturated aqueous ammonium chloride) or a non-protic solvent like isopropanol before disposal. Never quench with water directly.

References

• Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development. [URL: https://pubs.acs.org/doi/10.1021/op060121g]
• The Grignard Reaction. University of California, Davis. [URL: https://chem.ucdavis.edu/silo/files/25-The-Grignard-Reaction.pdf]
• Does anyone know the best way to activate magnesium for the grignard reagent?. ResearchGate. [URL: https://www.researchgate.
• Grignard Reaction. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm]
• Does anyone know the best way to activate magnesium for the.... ECHEMI. [URL: https://www.echemi.com/community/does-anyone-know-the-best-way-to-activate-magnesium-for-the-grignard-reagent_thread_531-1-1.html]
• How to measure the concentration of any grignard reagent (RMgX) in situ?. ResearchGate. [URL: https://www.researchgate.net/post/How_to_measure_the_concentration_of_any_grignard_reagent_RMgX_in_situ]
• Titration Grignard and BuLi. Scribd. [URL: https://www.scribd.
• Technical Support Center: Activation of Magnesium for Grignard Reagent Synthesis. Benchchem. [URL: https://www.benchchem.com/technical-support-center/activation-of-magnesium-for-grignard-reagent-synthesis]
• Titrating Organometallic Reagents is Easier Than You Think. Chemtips. [URL: https://chemtips.wordpress.com/2015/01/12/titrating-organometallic-reagents-is-easier-than-you-think/]
• Organic Syntheses Procedure. Organic Syntheses. [URL: http://www.orgsyn.org/demo.aspx?prep=v89p0406]
• Titrating Grignard Reagents #shorts. YouTube. [URL: https://www.youtube.
• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2011/10/14/reagent-friday-grignard-reagents/]
• GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. ADICHEMISTRY. [URL: https://www.adichemistry.com/organic/namedreactions/grignard/grignard-reagent-reaction-mechanism.html]
• Why don't Alkyl Fluorides form Grignard Reagents. Chemistry Stack Exchange. [URL: https://chemistry.stackexchange.com/questions/506/why-dont-alkyl-fluorides-form-grignard-reagents]
• Reactions of Grignard Reagents. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/]
• Why isn't fluorine used in a Grignard reagent?. Quora. [URL: https://www.quora.com/Why-isnt-fluorine-used-in-a-Grignard-reagent]
• Organotin chemistry. Wikipedia. [URL: https://en.wikipedia.org/wiki/Organotin_chemistry]
• Grignard reagent. Wikipedia. [URL: https://en.wikipedia.org/wiki/Grignard_reagent]
• The Grignard Reaction – Unraveling a Chemical Puzzle. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/ar500194z]
• Clean generation of a fluoroaryl grignard reagent. Google Patents. [URL: https://patents.google.
• Grignard Reaction. California State University, Bakersfield. [URL: https://www.csub.edu/chemistry/organic/manual/Expt6Grignard.pdf]
• The Grignard Reaction (Experiment). Chemistry LibreTexts. [URL: https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Experiments/7%3A_The_Grignard_Reaction_(Experiment)]
• The Grignard Reagents. ACS Publications. [URL: https://pubs.acs.org/doi/pdf/10.1021/om010990p]
• Stille reaction. Wikipedia. [URL: https://en.wikipedia.org/wiki/Stille_reaction]
• Organomagnesium synthesis agent. Google Patents. [URL: https://patents.google.
• Reactions of Alkyl Halides - Grignard Reagents. Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/10%3A_Organohalides/10.06%3A_Reactions_of_Alkyl_Halides_-_Grignard_Reagents]
• Asymmetric addition of Grignard reagents to ketones. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2022/sc/d2sc01168a]
• Exploration of Mechanochemical Activation in Solid-State Fluoro-Grignard Reactions. MDPI. [URL: https://www.mdpi.com/2673-4122/3/1/1]
• ORGANIC II LABORATORY(Major's) KELLY Grignard Reaction. ResearchGate. [URL: https://www.researchgate.
• Organic Syntheses Procedure. Organic Syntheses. [URL: http://www.orgsyn.org/demo.aspx?prep=cv6p0791]
• CHEM-333: Experiment 10: Grignard Reagent Preparation and Reaction. Assumption University. [URL: https://www.assumption.
• Grignard Reaction. Swarthmore College. [URL: https://www.swarthmore.edu/sites/default/files/assets/documents/chemistry/Grignard08.pdf]
• Grignard syntheses. Google Patents. [URL: https://patents.google.
• Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2016/01/13/synthesis-problems-involving-grignard-reagents/]
• Grignard Reagent Utilization Enables a Practical and Scalable Construction. MDPI. [URL: https://www.mdpi.com/1420-3049/25/23/5736]
• Supplementary Information. The Royal Society of Chemistry. [URL: https://www.rsc.
• Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. Benchchem. [URL: https://www.benchchem.com/technical-support-center/troubleshooting-common-issues-in-the-grignard-synthesis-of-tertiary-alcohols]

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• 17. youtube.com [youtube.com]

Application Note: Selective Lithiation of 4-Bromo-2-(tert-butyl)-1-fluorobenzene

This Application Note is designed for researchers requiring high-fidelity functionalization of 4-Bromo-2-(tert-butyl)-1-fluorobenzene . This substrate presents a unique "conflict of interest" in organometallic chemistry: it possesses a labile bromine handle (C4) for lithium-halogen exchange and a strong directing group (Fluorine at C1) for Directed Ortho Metalation (DoM), all modulated by a bulky tert-butyl group at C2.

The following protocols prioritize the Kinetic Control of the C4-lithio species, while explicitly managing the thermodynamic risks of isomerization (Halogen Dance) and benzyne formation.

Substrate Analysis & Reactivity Profile

The substrate, 4-Bromo-2-(tert-butyl)-1-fluorobenzene, contains three distinct sites of reactivity. Understanding their hierarchy is critical for protocol selection.

• Site A (C4-Br): Kinetic Sweet Spot. The C-Br bond is the weakest link. Lithium-Halogen exchange here is extremely fast (

  ) at -78°C. This is the target for cross-coupling and electrophilic trapping.

• Site B (C6-H): The Thermodynamic Trap. The C6 proton is acidified by the adjacent Fluorine (inductive effect). While kinetically slower to access than Br-exchange, the resulting C6-Li species is thermodynamically stabilized by the fluorine. Risk:[1][2][3] If the reaction warms above -60°C, the C4-Li species may isomerize to C6-Li ("Halogen Dance") or eliminate LiF to form a benzyne.

• Site C (C3-H): Sterically Occluded. Although ortho to Fluorine, this position is shielded by the massive tert-butyl group at C2. Direct lithiation here is effectively impossible under standard conditions.

Critical Reaction Parameters

Parameter	Recommendation	Scientific Rationale
Solvent	THF (Anhydrous)	Essential for breaking Li-aggregates and accelerating the Br-Li exchange. Diethyl ether is a viable alternative if slower reactivity is desired to suppress side reactions.
Temperature	-78°C (Strict)	Mandatory.[3][4] Higher temperatures (> -50°C) promote LiF elimination (benzyne formation) and Wurtz-type coupling with the alkyl bromide byproduct.
Reagent	-BuLi vs. -BuLi	-BuLi is sufficient for this activated bromide. However, -BuLi (2.0 equiv) is recommended for high-value applications to render the exchange irreversible and eliminate alkyl halide byproducts.
Concentration	0.1 M - 0.2 M	High dilution prevents intermolecular aggregation and localized hotspots during addition.

Experimental Protocols

Method A: The Standard Protocol ( -BuLi)

Best for: Scalable synthesis, general electrophile trapping (aldehydes, ketones, borates).

Reagents:

• Substrate: 4-Bromo-2-(tert-butyl)-1-fluorobenzene (1.0 equiv)

• -Butyllithium ( -BuLi): 1.05 equiv (1.6 M or 2.5 M in hexanes)

• Solvent: Anhydrous THF (freshly distilled or from SPS)

Step-by-Step Workflow:

• Setup: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and nitrogen/argon inlet. Flush with inert gas while cooling to room temperature.

• Solvation: Charge the flask with the substrate (e.g., 5.0 mmol) and anhydrous THF (25 mL, 0.2 M concentration).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath (-78°C). Allow 15 minutes for the internal temperature to equilibrate.

• Exchange (The Critical Step): Add

  -BuLi (1.05 equiv) dropwise via syringe over 5–10 minutes. Aim the stream down the side of the flask to precool the reagent.

  • Observation: A color change (often faint yellow or pale pink) may occur, indicating the formation of the aryl lithium species.

• Incubation: Stir at -78°C for 30 minutes .

  • Note: Do not extend beyond 45 minutes. Prolonged aging increases the risk of isomerization to the thermodynamically stable ortho-lithio species (C6).

• Trapping: Add the electrophile (1.2–1.5 equiv) (neat or dissolved in minimal THF) dropwise.

• Quench:

  • For Carbonyls/Borates: Allow the mixture to warm to 0°C over 1 hour, then quench with sat. NH₄Cl.

  • For Silyl Chlorides: Quench at -78°C after 1 hour, then warm to RT.

Method B: The High-Fidelity Protocol ( -BuLi)

Best for: Precious substrates, avoiding alkyl bromide side-reactions, or when using sensitive electrophiles.

Mechanistic Insight:

-BuLi exchange generates -butyl bromide as a byproduct, which can react with the aryl lithium (Wurtz coupling). Using 2 equivalents of -BuLi consumes the byproduct immediately ( -BuBr + -BuLi Isobutene + Isobutane + LiBr), leaving a clean solution of Aryl-Li.

Reagents:

• Substrate (1.0 equiv)

• -Butyllithium ( -BuLi): 2.05 equiv (1.7 M in pentane)

• Solvent: Anhydrous THF or Et₂O

Step-by-Step Workflow:

• Setup: Strict inert atmosphere (Argon preferred).

• Solvation: Dissolve substrate in THF at -78°C.

• Addition: Add

  -BuLi (2.05 equiv) dropwise. CAUTION: -BuLi is pyrophoric. Use a gas-tight syringe and ensure the needle tip is submerged or the drop runs down the cold glass wall.

• Incubation: Stir at -78°C for 15–20 minutes . The reaction is virtually instantaneous.

• Trapping: Add electrophile immediately.

• Workup: Standard aqueous workup.

Mechanistic Pathway & Risk Analysis

The following diagram illustrates the competition between the desired Kinetic Exchange and the undesired Thermodynamic Isomerization/Elimination.

Figure 1: Reaction landscape for 4-Bromo-2-(tert-butyl)-1-fluorobenzene. The green path represents the desired protocol. The red path indicates failure modes caused by insufficient cooling or prolonged reaction times.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield (<50%)	Incomplete exchange or wet solvent.	Titrate -BuLi before use (using diphenylacetic acid method). Distill THF from Na/Benzophenone.
Recovery of Starting Material	Quench occurred before reaction.	Ensure the system is under positive nitrogen pressure. Check for septum leaks.
Formation of "Regio-Scrambled" Products	Halogen Dance (Isomerization).	Strictly maintain -78°C. Do not allow the lithiated species to sit for >45 mins before trapping.
Unknown High-MW Impurities	Benzyne polymerization.	This indicates the C6-lithio species formed and eliminated LiF. Lower temperature; ensure rapid addition of electrophile.

References

• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon. (Foundational text on Kinetic vs.

• Reich, H. J. (2013). "Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms". Chemical Reviews, 113(9), 7130–7178. Link

• Leroux, F., Schlosser, M. (2002). "The 'Halogen Dance' Reaction on Bromo- and Iodothiophenes". Angewandte Chemie International Edition, 41(22), 4272-4275.
• Slocum, D. W., et al. (1995). "Directed Ortho Metalation. Tertiary Amides and O-Carbamates". Journal of Organic Chemistry, 60(26), 8416–8424. (Principles of DoM and directing group hierarchy).

• Bailey, W. F., & Patricia, J. J. (1988).[4] "The mechanism of the lithium-halogen interchange reaction: a review of the literature". Journal of Organometallic Chemistry, 352(1-2), 1-46. Link

Sources

• 1. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]
• 3. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Notes & Optimization

purification methods for 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Technical Support Center: Purification & Isolation of 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Executive Summary

Compound: 4-Bromo-2-(tert-butyl)-1-fluorobenzene CAS: 34252-94-3 (Generic for isomers, verify specific regioisomer via NMR) Primary Challenge: Separation of the target 4-bromo regioisomer from the thermodynamically favored 5-bromo byproduct formed during electrophilic aromatic substitution (bromination).[1][2] Physical State: Colorless to pale yellow liquid (Standard conditions). Boiling Point: ~62–65°C at 3 Torr (Vacuum required).

Section 1: The Purification Decision Matrix

Start here to determine the correct workflow based on your current purity profile.

Figure 1: Decision tree for selecting the appropriate purification method based on impurity profile.

Section 2: Detailed Purification Protocols

Protocol A: Chemical Workup (The "Crude" Clean)

Objective: Remove unreacted bromine (

), iron/aluminum catalyst residues, and acidic byproducts ( ) before thermal processing. Failure to do this will cause degradation during distillation.

• Quench: Cool the reaction mixture to 0°C. Slowly add saturated aqueous Sodium Thiosulfate (

  ) until the red/orange color of bromine disappears completely (turns pale yellow/colorless).

• Extraction: Extract with Hexanes or Dichloromethane (DCM).

• Acid Wash: Wash the organic layer with 1M HCl (2x) to remove metal catalysts (Fe/Al salts).

• Neutralization: Wash with Saturated Sodium Bicarbonate (

  ) until evolution ceases.

• Drying: Dry over Anhydrous Magnesium Sulfate (

  ). Filter and concentrate via rotary evaporation.[3][4]

Expert Insight: Do not skip the thiosulfate wash. Residual

acts as a radical initiator at high temperatures, leading to "tarring" during distillation.

Protocol B: High-Vacuum Fractional Distillation

Objective: Separation of the target mono-bromide from di-bromo impurities and unreacted starting material (2-tert-butyl-1-fluorobenzene).

Equipment Setup:

• Short-path distillation head or Vigreux column (10–15 cm).

• High-vacuum pump (capable of <5 Torr).

• Manometer.

Operating Parameters:

Parameter	Value	Notes
Vacuum Pressure	1 – 3 Torr	Essential. Atmospheric distillation will cause decomposition.
Bath Temperature	80°C – 100°C	Do not exceed 120°C to prevent debromination.
Vapor Temperature	62°C – 65°C	At 3 Torr. Collect fractions carefully.
Coolant Temp	0°C	Use a chiller; simple tap water may be insufficient.

Troubleshooting:

• Issue: "The boiling point is fluctuating."

• Cause: Pressure instability. Ensure all joints are greased and the pump ballast is closed.

• Note: This method will not separate the 4-bromo and 5-bromo isomers effectively due to their nearly identical vapor pressures.

Protocol C: Argentation Chromatography (AgNO3-Impregnated Silica)

Objective: Separation of the 4-bromo isomer from the 5-bromo isomer. Mechanism: Silver ions (

) form reversible -complexes with the benzene ring. The steric bulk of the tert-butyl group relative to the bromine atom alters the stability of this complex for each isomer, creating a difference in retention time ( ).

Preparation of 10% AgNO3 Silica:

• Dissolve 10g of Silver Nitrate (

  ) in 50mL of Acetonitrile (or Methanol).

• Add 100g of Silica Gel (60 Å, 230–400 mesh) to the solution.

• Rotary evaporate the solvent in the dark (cover flask with foil) until a free-flowing powder remains.

• Dry in a vacuum oven at 60°C for 2 hours.

Column Conditions:

• Stationary Phase: 10%

  on Silica.[5]

• Mobile Phase: Hexanes (100%) gradient to 2% Ethyl Acetate/Hexanes.

• Loading: <1% of column mass (this separation is difficult; do not overload).

• Protection: Wrap the column in aluminum foil to prevent light-induced reduction of silver salts.

Section 3: Troubleshooting & FAQs

Q1: Why does my GC-MS show a single peak, but my NMR shows two sets of signals?

A: You are seeing Regioisomeric Overlap . The 4-bromo and 5-bromo isomers have identical molecular weights (231/233 amu) and very similar boiling points, causing them to co-elute on standard non-polar GC columns (like DB-5).

• Validation: Check the

  -NMR aromatic region.

  • 4-Bromo isomer: Look for the specific coupling constants of the protons at C3, C5, and C6. The proton at C3 (ortho to t-butyl) will be a doublet with a meta-coupling (

    ) to C5.

  • 5-Bromo isomer: The proton pattern will differ due to symmetry relative to the fluorine.

Q2: The product is turning pink/brown upon storage. Is it decomposing?

A: This indicates Photo-oxidation or Trace Acid . Aryl bromides can be light-sensitive. The color change is likely trace liberation of

or oxidation of the phenol (if any hydrolysis occurred).

• Fix: Store the purified liquid in an amber vial under Argon at 4°C. Add a few ribbons of activated Copper turnings to the vial to stabilize it (scavenges free radicals/halogens).

Q3: Can I use recrystallization instead of distillation?

A: Generally, No . 4-Bromo-2-(tert-butyl)-1-fluorobenzene is typically a liquid at room temperature or a low-melting solid. Unless you have a specific derivative (like a boronic acid), crystallization is inefficient for separating the liquid isomers. However, "freezing out" impurities by placing the neat liquid in a -20°C freezer can sometimes induce crystallization of the symmetric para-impurities, allowing you to decant the enriched liquid.

Q4: The Argentation column is turning black. What's wrong?

A: This is Silver Reduction . If the silica turns grey/black, the silver ions are being reduced to metallic silver. This is caused by:

• Exposure to light (remove foil).

• Presence of oxidizable impurities (aldehydes/amines) in the crude.

• Impact: Separation efficiency drops, but the product is usually safe. Filter the eluent through a plug of Celite to remove silver particles.

Section 4: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12469429, 2-Bromo-4-tert-butyl-1-fluorobenzene. (Note: Isomeric data extrapolated from general halo-arene properties). Retrieved from .

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General reference for fractional distillation and halo-arene synthesis workup).

• Williams, C. M., & Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron, 57(3), 425–447. (Authoritative source for Ag-Silica separation mechanisms).

• Smith, K., & Jones, D. (1992). Regioselective bromination of activated aromatic compounds. Journal of Chemical Society, Perkin Transactions 1. (Context for directing effects of t-butyl vs fluorine).

• Sigma-Aldrich (Merck). Safety Data Sheet: 1-Bromo-4-fluorobenzene derivatives. (General handling and safety protocols for fluorinated aryl bromides).

Disclaimer: This guide is intended for qualified research personnel. Always consult the specific SDS for 4-Bromo-2-(tert-butyl)-1-fluorobenzene before handling. Synthesis and purification involving hydrofluoric acid derivatives or high-vacuum distillation pose significant safety risks.

Sources

• 1. 2-Bromo-4-t-butyl-1-fluorobenzene | C10H12BrF | CID 12469429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl - Google Patents [patents.google.com]
• 3. JP4896186B2 - Method for producing 1-bromo-3-fluorobenzene - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Thin-layer chromatography on silver nitrate-impregnated silica gel for analysis of homemade tetrahydrocannabinol mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

solving regioselectivity issues in synthesis of 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Technical Support Center: Synthesis of 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Ticket ID: #REGIO-4B2T Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Subject: Resolving Regioselectivity Failures & Isomer Scrambling

Executive Summary: The "Director Conflict"

Users attempting to synthesize 4-Bromo-2-(tert-butyl)-1-fluorobenzene (Target A) frequently encounter low yields and inseparable isomeric mixtures. This is primarily due to a misunderstanding of competing directing effects in the benzene ring.

The tert-butyl group is a bulky activator, while the fluorine atom is a deactivated (but resonance-donating) ortho/para director. When standard electrophilic aromatic substitution (EAS) is attempted on 1-(tert-butyl)-2-fluorobenzene , the directing groups fight for control, often leading to a mixture of the C4-bromo (target) and C5-bromo (undesired) isomers.

This guide provides two validated protocols:

• The "Gold Standard" Route (Aniline Intermediate): Guarantees regiochemical purity via amine-directed bromination.

• The "Industrial" Route (Friedel-Crafts): A shorter path requiring strict thermodynamic control.

Part 1: Diagnostic & Troubleshooting (FAQ)

Q1: I tried brominating 1-(tert-butyl)-2-fluorobenzene directly, but NMR shows two isomers. Why? A: You are witnessing a "Director Conflict."

• Fluorine (C1) directs ortho (C2, C6) and para (C4).

• tert-Butyl (C2) directs ortho (C1, C3) and para (C5).

• The Conflict: While Fluorine's resonance effect usually dominates, the tert-butyl group strongly activates position C5. Consequently, you get a mixture of C4-bromo (directed by F) and C5-bromo (directed by t-Bu). Separation of these isomers is difficult due to similar boiling points.

Q2: Can I just alkylate 1-bromo-4-fluorobenzene with tert-butyl chloride? A: Yes, but with caveats (See Protocol B). Fluorine is a stronger ortho-director than bromine, so the tert-butyl group preferentially adds at C2 (ortho to F). However, tert-butyl groups are labile under strong Lewis Acid conditions (AlCl₃). If you run the reaction too long or too hot, the tert-butyl group may migrate to the meta position (thermodynamic control) or poly-alkylate.

Part 2: The "Gold Standard" Protocol (Aniline Route)

Best for: Medicinal chemistry, high-purity requirements (>98%), and avoiding isomer separation. Mechanism: Utilizes the overwhelming directing power of the amino group (-NH₂) to lock the bromine in the para position before converting the amine to a fluorine.

Workflow Diagram

Figure 1: The amino group forces bromination to the C4 position, overriding the steric bulk of the tert-butyl group.

Step-by-Step Protocol

Step 1: Regioselective Bromination

• Reagents: 2-(tert-butyl)aniline (1.0 eq), Bromine (Br₂) (1.05 eq), Glacial Acetic Acid.

• Procedure:

  • Dissolve 2-(tert-butyl)aniline in glacial acetic acid (5 mL/mmol).

  • Cool to 0–5 °C.

  • Add Br₂ dropwise over 30 minutes. The bulky tert-butyl group at C2 blocks the C3 position. The amino group strongly directs para to C4.

  • Stir at room temperature for 2 hours.

  • Validation: Check LCMS. The major product is 4-bromo-2-(tert-butyl)aniline .

  • Workup: Pour into ice water, neutralize with NaHCO₃, filter the solid precipitate.

Step 2: Modified Balz-Schiemann (One-Pot) Traditional isolation of diazonium tetrafluoroborates is dangerous. This modified "in-situ" protocol is safer and higher yielding.

• Reagents: 4-bromo-2-(tert-butyl)aniline (1.0 eq), tert-Butyl Nitrite (1.5 eq), Boron Trifluoride Diethyl Etherate (BF₃·OEt₂) (1.5 eq), DCM.

• Procedure:

  • Dissolve the aniline from Step 1 in anhydrous DCM under N₂.

  • Cool to -15 °C.

  • Add BF₃[1]·OEt₂ dropwise (Exothermic!).

  • Add tert-butyl nitrite dropwise. The solution will turn dark as the diazonium species forms.

  • Stir at -15 °C for 30 mins, then warm to reflux (40 °C) for 2 hours. N₂ gas evolution indicates fluorination.

  • Workup: Quench with water, extract with DCM.

  • Purification: Silica gel chromatography (Hexanes). The product is a non-polar oil.

Part 3: The "Industrial" Protocol (Friedel-Crafts)

Best for: Large scale, lower cost, when HPLC purification is available. Risk: Potential for 10-15% isomer impurities.

Protocol:

• Start: 1-Bromo-4-fluorobenzene.

• Reagents: tert-Butyl Chloride (1.1 eq), AlCl₃ (0.1 eq, catalytic), CS₂ or DCM.

• Key Control: Keep temperature below 0 °C .

  • Why? At low temps, kinetic control favors alkylation ortho to the Fluorine (stronger activator than Br).

  • Danger: If heated, the tert-butyl group will migrate meta to the halogens to relieve steric strain.

• Quench: Pour onto ice/HCl immediately upon consumption of starting material. Do not let the reaction "soak."

Data Comparison: Route A vs. Route B

Feature	Route A (Aniline)	Route B (Friedel-Crafts)
Regioselectivity	High (>98%)	Moderate (85-90%)
Step Count	2 Steps	1 Step
Purification	Simple Flash Column	Requires careful distillation or HPLC
Scalability	Moderate (Diazonium safety)	High (Standard industrial)
Cost	Higher (Reagents)	Low (Commodity chemicals)

References

• Balz-Schiemann Reaction Innovations

  • Title: Expanding the Balz-Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion.[2][3]

  • Source: ResearchG

  • URL:

• Bromination of Anilines

  • Title: Synthesis of 4-bromo-2-chloroaniline (Demonstrating para-selectivity in substituted anilines).

  • Source: ResearchGate.[4]

  • URL:

• Friedel-Crafts Parameters

  • Title: Friedel-Crafts Alkylation: Synthesis of p-di-t-butylbenzene (Demonstrating t-butyl alkyl
  • Source: Cerritos College Chemistry Dept.

  • URL:

• Target Compound Data

  • Title: 2-Bromo-4-tert-butyl-1-fluorobenzene (Isomer D

  • Source: PubChem CID 12469429.[5]

  • URL:

Sources

• 1. Balz-Schiemann Reaction: Definition, Examples, and Mechanism [chemistrylearner.com]
• 2. researchgate.net [researchgate.net]
• 3. scientificupdate.com [scientificupdate.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Bromo-4-t-butyl-1-fluorobenzene | C10H12BrF | CID 12469429 - PubChem [pubchem.ncbi.nlm.nih.gov]

preventing debromination side reactions with 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Technical Support Center: 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Ticket Subject: Preventing Debromination (Protodebromination) Side Reactions Status: Open Technician: Senior Application Scientist

Executive Summary: The "Silent Killer" in Aryl Halide Chemistry

You are likely here because your reaction with 4-Bromo-2-(tert-butyl)-1-fluorobenzene (CAS: 34252-94-3) is yielding the protonated byproduct (2-(tert-butyl)-1-fluorobenzene) instead of your desired functionalized product.

This "debromination" is not random; it is a mechanistic failure point specific to the reaction type. The bulky tert-butyl group at the C2 position creates a unique steric environment that can retard productive steps (like transmetallation), allowing faster parasitic side reactions (like protonation or hydride transfer) to take over.

This guide breaks down the two primary workflows where this occurs: Lithium-Halogen Exchange and Palladium-Catalyzed Cross-Coupling .

Module A: Lithium-Halogen Exchange (Cryogenic Workflow)

The Problem: You treat the substrate with n-BuLi to generate the aryl lithium species, but after quenching with an electrophile, you recover the protonated arene (Ar-H).

Root Cause: The aryl lithium intermediate (Ar-Li) is forming correctly but is being "killed" by a proton source before it can react with your electrophile.

• Moisture: The most common culprit. Even ppm levels of water in the solvent will protonate the highly basic Ar-Li.

• Temperature: At temperatures above -78°C, the Ar-Li species can attack the solvent (THF) or undergo "scrambling" (proton transfer from the alkyl group), though simple protonation is more likely.

The Solution: The "3-Point Dry" Protocol

Variable	Specification	Why?
Solvent	Anhydrous THF (<10 ppm H₂O)	The Ar-Li species is a "superbase" ( ). Any water is instant death.
Reagent	Double-Titrated n-BuLi	Commercial n-BuLi degrades to LiOH/LiOR. You must know the active concentration to avoid under-lithiation.
Quench	"Reverse Addition" (Optional)	If the electrophile is sensitive, add the Ar-Li to the electrophile, not vice-versa.

Troubleshooting Workflow (Decision Tree)

Caption: Diagnostic logic for identifying the source of protonation during Lithium-Halogen exchange.

Module B: Palladium-Catalyzed Coupling (Suzuki/Buchwald)

The Problem: During cross-coupling, the C-Br bond is reduced to C-H (Hydrodebromination).[1]

Root Cause:

• Hydride Source: The solvent is often the enemy. Primary and secondary alcohols (Ethanol, Isopropanol) can coordinate to the Palladium(II) intermediate and undergo

  -Hydride Elimination , transferring a hydride (H⁻) to the aryl ring.

• Steric Deceleration: The tert-butyl group (meta to Br) adds bulk to the molecule. This slows down the Transmetallation step. If Transmetallation is slow, the unstable Ar-Pd-Br species sits in solution longer, increasing the statistical probability of it finding a hydride source.

The Solution: The "Aprotic Switch"

Protocol Adjustment:

• Eliminate Alcohols: Do not use Isopropanol or Ethanol.

• Solvent System: Switch to Toluene/Water (biphasic) or 1,4-Dioxane (anhydrous).

• Catalyst: Use a catalyst that facilitates rapid Reductive Elimination, such as XPhos Pd G3 or Pd(dppf)Cl₂ .

Mechanism of Failure vs. Success

Caption: The "Fork in the Road": How alcoholic solvents divert the reaction toward hydrodebromination.

Technical FAQ

Q1: Can I use the fluorine atom as a directing group (DoM) instead of reacting the bromine?

• Answer: Yes, but you must be careful. Fluorine is a strong ortho-director. However, Lithium-Halogen exchange (at the Br position) is kinetically faster than Deprotonation (at the F-ortho position) when using n-BuLi.

  • To keep Br and react at C6: You must use a non-nucleophilic base like LDA or LiTMP at -78°C. These bases are too bulky to attack the Bromine but will deprotonate the position ortho to the Fluorine [1].

Q2: I see "homocoupling" (Ar-Ar) alongside debromination. What is happening?

• Answer: Homocoupling usually indicates the presence of oxygen.[2] Oxygen re-oxidizes Pd(0) to Pd(II), which can consume your boronic acid.[2]

  • Fix: Degas your solvents vigorously (sparging with Argon for 20 mins) or use the "Freeze-Pump-Thaw" method [2].

Q3: Does the tert-butyl group affect the workup?

• Answer: Yes. The tert-butyl group makes the molecule highly lipophilic. If your product is also non-polar, it may not separate well from byproducts on silica. Consider using Reverse Phase (C18) chromatography or adding Silver Nitrate (AgNO₃) to silica if separating from de-brominated arenes is difficult (though their boiling points differ significantly, so distillation might work for simple intermediates).

References

• Schlosser, M. (2005). "The 2×3 Toolbox of Organometallic Methods for Regiochemically Exhaustive Functionalization." Angewandte Chemie International Edition. Link

• BenchChem Technical Support. (2025). "Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides." BenchChem Guides. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews. Link

• Organic Chemistry Portal. "Suzuki Coupling Mechanism and Side Reactions." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

FTIR and mass spectrometry data for 4-Bromo-2-(tert-butyl)-1-fluorobenzene

Executive Summary: The Steric Challenge

In medicinal chemistry and materials science, 4-Bromo-2-(tert-butyl)-1-fluorobenzene represents a specialized building block. Unlike its more commercially prevalent isomer, 2-Bromo-4-(tert-butyl)-1-fluorobenzene , the target molecule features a tert-butyl group ortho to the fluorine atom. This creates significant steric encumbrance around the C-F bond, a feature often exploited to modulate metabolic stability in drug candidates or to control regioselectivity in subsequent Suzuki-Miyaura couplings.

This guide provides a technical roadmap for distinguishing 4-Bromo-2-(tert-butyl)-1-fluorobenzene (Target) from its structural isomers (Alternatives) using Fourier Transform Infrared Spectroscopy (FTIR) and Mass Spectrometry (MS).

Mass Spectrometry (MS) Profiling

Objective: Confirm molecular weight and halogen composition. Method: GC-MS (Electron Ionization, 70 eV).

The Bromine Signature

The most immediate diagnostic feature in the mass spectrum of this molecule is the isotopic abundance of Bromine (

and ). Unlike chlorine (3:1 ratio) or fluorine (monoisotopic), bromine presents a distinct 1:1 doublet for the molecular ion ( ).

• Molecular Ion (

  ): m/z 230 and 232 (approximate intensity ratio 1:1).

• Interpretation: If you observe a single peak at 230 or a ratio deviating significantly from 1:1, the sample is likely debrominated or contaminated.

Fragmentation Logic: The tert-Butyl Collapse

While the molecular ion confirms the formula, the fragmentation pattern confirms the alkyl substitution. Aromatic tert-butyl groups undergo a characteristic "benzylic cleavage" where a methyl radical is lost to form a stabilized cation (often rearranging to a tropylium-like structure).

Diagnostic Fragment (Base Peak):

• Transition:

• m/z Observed: ~215 and 217 (retaining the 1:1 Br pattern).

• Significance: This peak is often the base peak (100% relative abundance) in tert-butyl benzenes, dwarfing the molecular ion.

Visualizing the Fragmentation Pathway

The following diagram illustrates the primary decay channels expected for this molecule under electron impact.

Figure 1: Predicted Electron Ionization (EI) fragmentation pathway. The loss of a methyl group (M-15) is the dominant thermodynamic event.

FTIR Comparative Analysis

Objective: Distinguish the target regioisomer from alternatives. Method: ATR-FTIR (Attenuated Total Reflectance).

Mass spectrometry confirms the parts (Br, F, t-Butyl), but FTIR confirms their arrangement (Regiochemistry). The critical comparison is between the 2-(tert-butyl) target and the 4-(tert-butyl) alternative.

The "Rabbit Ears" of the tert-Butyl Group

Regardless of position, the tert-butyl group exhibits a signature doublet in the bending region due to the in-phase and out-of-phase bending of the methyl groups.

• Wavenumber: ~1390 cm⁻¹ and ~1365 cm⁻¹.

• Appearance: Two distinct, sharp bands of medium intensity. This confirms the presence of the t-butyl moiety.

The Regio-Specific Fingerprint (1,2,4-Substitution)

The arrangement of hydrogens on the ring dictates the Out-of-Plane (OOP) bending vibrations. This is the primary method to distinguish the target from its isomers.

Feature	Target: 4-Bromo-2-(tert-butyl)-1-fluorobenzene	Alternative: 2-Bromo-4-(tert-butyl)-1-fluorobenzene	Mechanistic Reason
Substitution	1,2,4-substituted	1,2,4-substituted	Same pattern, different atoms.
C-F Stretch	Shifted (~1200-1230 cm⁻¹)	Standard (~1210-1250 cm⁻¹)	Steric Compression: The bulky t-butyl group at C2 crowds the Fluorine at C1, altering the dipole moment and bond force constant.
Isolated H (OOP)	~870-890 cm⁻¹ (H3 position)	~860-880 cm⁻¹ (H3 position)	H3 in the target is flanked by t-butyl and Br. In the alternative, it is flanked by Br and t-butyl.[1] Subtle shift.
Adjacent H's (OOP)	~810-830 cm⁻¹ (H5, H6)	~810-830 cm⁻¹ (H5, H6)	H5/H6 are adjacent in both.
Steric Band	Possible shoulder < 700 cm⁻¹	Absent	Ring deformation due to steric clash between F and t-butyl.

Key Differentiator: Look for the C-F stretching frequency . In the target molecule, the huge tert-butyl group ortho to the fluorine exerts "ortho-effect" strain, often shifting the C-F stretch to a lower frequency or causing band broadening compared to the para-isomer where the fluorine is less sterically hindered.

Experimental Protocols

Workflow Logic

The following diagram outlines the decision-making process for validating this compound.

Figure 2: Analytical decision matrix for distinguishing the target from isomers.

Detailed Methodologies

Protocol A: GC-MS Screening

• Instrument: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30m x 0.25mm x 0.25µm). Non-polar stationary phases are preferred to separate isomers based on boiling point (the sterically crowded 2-tBu isomer often elutes slightly earlier than the 4-tBu isomer due to lower intermolecular forces).

• Inlet: Split mode (50:1), 250°C.

• Carrier Gas: Helium @ 1.0 mL/min.

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• Sample Prep: Dilute 10 mg of sample in 1.5 mL Dichloromethane (DCM).

Protocol B: ATR-FTIR Characterization

• Instrument: Thermo Nicolet iS50 or PerkinElmer Spectrum Two with Diamond ATR.

• Parameters:

  • Range: 4000–450 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: 16 (screening) or 64 (publication quality).

• Procedure:

  • Clean crystal with isopropanol. Background scan (air).

  • Place liquid/solid sample on crystal.

  • Apply pressure (if solid) to ensure contact.

  • Critical Check: Zoom into 1350–1400 cm⁻¹ region. If the "doublet" is missing, the tert-butyl group is absent.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12469429, 2-Bromo-4-tert-butyl-1-fluorobenzene. (Used as comparative isomer baseline). Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds.

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Butylbenzene Derivatives. (Reference for tropylium/methyl loss fragmentation mechanisms). Retrieved from [Link][2]

• Smith, B. C. (2016). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings.[3] Spectroscopy.[2][4][5][6][7][8][9][10][11] Retrieved from [Link]

Sources

• 1. tert-Butyl 4-bromo-2-fluorobenzoate | C11H12BrFO2 | CID 46738774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. p-Bromofluorobenzene [webbook.nist.gov]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. youtube.com [youtube.com]
• 5. 4-Bromo-1,1,2-trifluorobutene-1 [webbook.nist.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. shimadzu.com [shimadzu.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. bfh.ch [bfh.ch]

A Senior Application Scientist's Guide to HPLC Purity Analysis: Resolving 4-Bromo-2-(tert-butyl)-1-fluorobenzene from Process-Related Impurities

Introduction: In the landscape of pharmaceutical and materials science research, the chemical purity of intermediates is not merely a quality metric; it is a cornerstone of experimental reproducibility, safety, and the ultimate success of a synthetic endeavor. 4-Bromo-2-(tert-butyl)-1-fluorobenzene is a versatile substituted aromatic building block, frequently employed in the synthesis of complex organic molecules. Its utility, however, is directly contingent on its purity. The presence of even minor impurities, such as positional isomers or residual starting materials, can have profound impacts on downstream reaction yields, introduce unforeseen side products, and complicate purification processes.

This guide provides an in-depth, technically-grounded comparison of the High-Performance Liquid Chromatography (HPLC) retention behavior of 4-Bromo-2-(tert-butyl)-1-fluorobenzene against its most probable process-related impurities. We will move beyond a simple recitation of methods to explain the underlying chromatographic principles and the rationale behind methodological choices, empowering researchers to develop robust, self-validating analytical systems for purity assessment.

The Chromatographic Challenge: Understanding Potential Impurities

Effective analytical method development begins with a thorough understanding of what one needs to separate. The synthesis of 4-Bromo-2-(tert-butyl)-1-fluorobenzene typically proceeds via two primary electrophilic aromatic substitution pathways:

• Friedel-Crafts Alkylation: Attaching a tert-butyl group to a 4-bromo-1-fluorobenzene precursor.

• Bromination: Adding a bromine atom to a 2-(tert-butyl)-1-fluorobenzene precursor.

Both synthetic routes, while effective, are known to generate a predictable constellation of impurities.[1][2][3]

• Unreacted Starting Materials: Incomplete reactions will leave residual precursors, such as 4-bromo-1-fluorobenzene or 2-(tert-butyl)-1-fluorobenzene.

• Positional Isomers: The directing effects of the fluorine (ortho-, para-directing) and the bulky tert-butyl (ortho-, para-directing) groups can lead to the formation of various structural isomers where the substituents are arranged differently on the benzene ring.[4] These are often the most challenging impurities to resolve chromatographically due to their similar physicochemical properties.

• Poly-substituted Species: Over-alkylation or over-bromination can lead to the formation of di-tert-butylated or di-brominated products.[5]

Strategic HPLC Method Development: A Rationale-Driven Approach

The separation of 4-Bromo-2-(tert-butyl)-1-fluorobenzene and its structurally similar impurities is best accomplished using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) . This technique separates molecules based on their hydrophobicity.[6][7][8] The stationary phase within the HPLC column is non-polar (hydrophobic), while the mobile phase is polar. Non-polar compounds interact more strongly with the stationary phase and are retained longer, resulting in later elution times.[9]

Causality Behind Experimental Choices

• Column Selection - The Power of Selectivity:

  • C18 (Octadecylsilane) Column: This is the workhorse of RP-HPLC and an excellent starting point.[8] It separates compounds primarily based on differences in hydrophobicity. The highly non-polar nature of the target compound and its likely impurities makes a C18 column a logical first choice.

  • Pentafluorophenyl (PFP) Column: For resolving challenging positional isomers, a PFP column offers a distinct advantage.[10] The electron-deficient fluorinated ring system of the PFP stationary phase provides alternative selectivity mechanisms, including π-π interactions, dipole-dipole, and ion-exchange interactions, which can differentiate between isomers that co-elute on a standard C18 column.[10]

• Mobile Phase Composition - Driving the Separation:

  • Solvents: A gradient elution using a mixture of water (polar) and a water-miscible organic solvent like acetonitrile or methanol (less polar) is ideal.[7][11] Acetonitrile is often preferred for its lower viscosity and UV transparency.

  • Gradient Elution: A gradient method, where the percentage of the organic solvent is increased over time, is superior to an isocratic (constant composition) method for this application. It ensures that more polar impurities (like unreacted starting materials) elute quickly with sharp peaks, while the more non-polar, strongly retained compounds (like the main product and poly-substituted impurities) are eluted in a reasonable timeframe.[11]

Comparative Analysis: Predicted HPLC Retention Times

Based on the principles of reversed-phase chromatography, we can predict the elution order of 4-Bromo-2-(tert-butyl)-1-fluorobenzene and its key impurities. Retention time increases with increasing hydrophobicity (non-polarity).

Compound	Structure	Predicted Relative Retention Time (RRT)	Rationale for Elution Order
Impurity: 4-Bromo-1-fluorobenzene	Starting Material	< 1.0	Lacks the bulky, non-polar tert-butyl group. It is significantly more polar and will have the weakest interaction with the C18 stationary phase, thus eluting earliest.
Impurity: 2-(tert-Butyl)-1-fluorobenzene	Starting Material	< 1.0	Lacks the bromine atom. While the tert-butyl group adds hydrophobicity, the overall non-polarity is less than the brominated final product. It will elute after 4-bromo-1-fluorobenzene but before the main compound.
Analyte: 4-Bromo-2-(tert-butyl)-1-fluorobenzene	Main Product	1.00	This is our reference compound. Its retention is defined by the combined hydrophobicity of the bromo and tert-butyl substituents.
Impurity: Positional Isomers	e.g., 2-Bromo-4-(tert-butyl)-1-fluorobenzene	≈ 1.0	These isomers have the same molecular formula and similar polarity to the main analyte.[12] Their separation is the primary challenge and depends on subtle differences in their interaction with the stationary phase. A high-efficiency column or one with alternative selectivity (like PFP) is required for baseline resolution.[10][13][14][15][16]
Impurity: Di-bromo Isomers	e.g., 2,4-Dibromo-6-(tert-butyl)-1-fluorobenzene	> 1.0	The addition of a second bromine atom significantly increases the molecular weight and hydrophobicity. These compounds will interact very strongly with the stationary phase and elute significantly later than the mono-brominated product.

Table 1: Predicted Elution Order and Relative Retention Times (RRT) of 4-Bromo-2-(tert-butyl)-1-fluorobenzene and Potential Impurities on a C18 RP-HPLC Column.

Visualizing the Process

Self-Validating Experimental Protocol

This protocol is designed to be a robust starting point for the analysis. The inclusion of system suitability checks ensures the validity of the results on any given day.

1. Instrumentation and Reagents

• HPLC System: A gradient-capable HPLC system equipped with a UV or Photodiode Array (PDA) detector.

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent. For enhanced isomer separation, a Phenomenex Kinetex F5 (PFP) column (4.6 x 150 mm, 2.6 µm) is recommended.

• Reagents: HPLC-grade acetonitrile, HPLC-grade water, Formic acid (reagent grade).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Diluent: Acetonitrile.

2. Chromatographic Conditions

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm (or PDA detection from 200-400 nm)

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	50
  15.0	95
  20.0	95
  20.1	50

  | 25.0 | 50 |

3. Sample Preparation

• Standard Preparation: Accurately weigh approximately 10 mg of 4-Bromo-2-(tert-butyl)-1-fluorobenzene reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a final concentration of 100 µg/mL.

• Sample Preparation: Prepare the sample to be tested at the same target concentration (100 µg/mL) using the same procedure.

4. System Suitability (Trustworthiness Check)

• Before sample analysis, perform five replicate injections of the Standard Preparation.

• Acceptance Criteria:

  • The relative standard deviation (RSD) for the peak area of the main analyte must be ≤ 2.0%.

  • The USP tailing factor for the main analyte peak should be between 0.8 and 1.5.

  • The theoretical plates (column efficiency) should be ≥ 2000.

  • Rationale: Meeting these criteria validates that the HPLC system is performing correctly and that the results generated will be precise and accurate.

5. Analysis and Reporting

• Inject the prepared sample.

• Integrate all peaks detected.

• Calculate the purity of the main compound using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

• Identify impurities based on their relative retention times compared to the main peak, as outlined in Table 1.

Conclusion

The successful HPLC analysis of 4-Bromo-2-(tert-butyl)-1-fluorobenzene hinges on a logically developed method that anticipates and resolves the most likely process-related impurities. By employing a reversed-phase C18 column with a well-designed gradient, one can effectively separate the main analyte from starting materials and more hydrophobic byproducts. For the critical task of resolving positional isomers, leveraging the alternative selectivity of a PFP column is a powerful strategy. This guide provides not just a protocol, but a framework for understanding the causality behind the method, ensuring that researchers can confidently assess the purity of this key synthetic intermediate with scientific rigor and trustworthiness.

References

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. (2014). Agilent Technologies, Inc. Application Note. Link

• Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. (2015). RSC Publishing. Link

• Reverse-Phase vs. Normal-Phase HPLC: A Brief Comparison. Moravek. Link

• Positional Isomer Separation Method Suggestions using HPLC or LCMS. (2018). MicroSolv Technology Corporation. Link

• Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions. (2018). MicroSolv Technology Corporation. Link

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. (2013). LCGC International. Link

• Reversed-phase chromatography. Wikipedia. Link

• separation of positional isomers. (2017). Chromatography Forum. Link

• Reverse Phase Chromatography Techniques. (2023). Chrom Tech, Inc. Link

• What the heck is HPLC normal phase/reverse-phase and what does it tell us? (2017). Reddit. Link

• HPLC separation of related halogenated aromatic, any one?? (2015). Chromatography Forum. Link

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. Link

• A Three-Pronged Template Approach for Rapid HPLC Method Development. (2010). Chromatography Online. Link

• Developing HPLC Methods. Sigma-Aldrich. Link

• Retention Times of Compounds Used in the HPLC Analysis. (2011). ResearchGate. Link

• Ch12: Friedel-Crafts limitations. University of Calgary. Link

• Synthetic method of 4-bromo-2-fluorobiphenyl. (2022). Google Patents. Link

• Bromination - Common Conditions. Common Organic Chemistry. Link

• Friedel–Crafts reaction. Wikipedia. Link

• Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection. (2007). PubMed. Link

• What is the background and overview of 4-Bromo-2-fluorobenzoic acid? Guidechem. Link

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. (2021). RSC Publishing. Link

• Bromination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Link

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022). Chemistry LibreTexts. Link

• Friedel-Crafts Reactions | Alkylation & Acylation. (2021). Study.com. Link

• hplc retention times: Topics by Science.gov. Science.gov. Link

• METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). Organic Syntheses. Link

• Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. (2016). Atlantis Press. Link

• AID 1141282 - Retention time of the compound by HPLC analysis. PubChem. Link

• The Synthesis and Applications of 4-Bromo-2-fluorobenzonitrile in Organic Chemistry. (2024). Medium. Link

• 2-Bromo-4-t-butyl-1-fluorobenzene. PubChem. Link

• HPLC retention times and absorption maxima of metabolic intermediates formed by F11 cells exposed to fluorobenzene in the presence of glucose. ResearchGate. Link

• Organic Solvents Retention Time Table. GL Sciences. Link

• 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. (2022). Chemistry LibreTexts. Link

• electrophilic aromatic bromination with N-bromosuccinimide. (2021). YouTube. Link

• 2-Bromo-4-(tert-butyl)-1-fluorobenzene. BLDpharm. Link

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. (2014). PMC. Link

• 4-Bromo-2-fluorobiphenyl. Sigma-Aldrich. Link

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• tert-Butyl 4-bromo-2-fluorobenzoate. PubChem. Link

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certificate of analysis (COA) interpretation for 4-Bromo-2-(tert-butyl)-1-fluorobenzene

CAS: 1206776-58-0 | Formula: C₁₀H₁₂BrF | M.W.: 231.11 g/mol [1]

Executive Summary: The "Silent Killer" in Steric Couplings

For drug development professionals, 4-Bromo-2-(tert-butyl)-1-fluorobenzene is not just a generic aryl halide; it is a specialized scaffold used to introduce both fluorine (for metabolic stability) and a tert-butyl group (for conformational locking) into a drug candidate.

The Certificate of Analysis (COA) for this compound often hides a critical risk: Regioisomeric Impurity . Due to the directing effects of the fluorine and tert-butyl groups during synthesis, the "standard" 95-97% purity grade often contains significant amounts of the 6-bromo isomer , which has the exact same molecular weight (isobaric) but completely different reactivity and biological activity.

This guide provides an autonomous, technical framework for interpreting the COA, validating the material, and understanding the downstream consequences of using "Standard" vs. "Premium" grades.

The Anatomy of the COA: Critical Specifications

A standard COA lists "Purity" and "Assay."[2] These are not identical. For this specific compound, the following parameters are non-negotiable.

Parameter	Method	Specification (Premium)	Specification (Standard)	Technical Implication
Appearance	Visual	Clear, colorless liquid	Pale yellow liquid	Yellowing indicates oxidation or presence of brominated side-products (often radical species).
GC Purity	GC-FID	≥ 99.0% (Area %)	≥ 95.0% (Area %)	Critical: "Area %" often hides inorganic salts or non-volatile residues.
Isomeric Purity	GC-MS / NMR	≤ 0.1% 6-Bromo isomer	Not Specified	The 6-bromo isomer is the primary contaminant. It couples to form the wrong drug scaffold.
Assay	Titration / qNMR	98.0 - 102.0% w/w	Not Specified	Confirms the actual mass balance, accounting for solvent residues or salts.
Water	Karl Fischer (KF)	≤ 0.05%	≤ 0.5%	High water content kills Grignard/Lithiation reactions immediately (common use for this scaffold).

The "Isomer Trap"

Synthesis of this compound typically involves bromination of 1-fluoro-2-(tert-butyl)benzene.

• Target (4-Bromo): Para to Fluorine (electronically favored).

• Impurity (6-Bromo): Ortho to Fluorine (electronically favored, but sterically distinct).

• Impurity (5-Bromo): Para to tert-butyl (electronically disfavored by Fluorine meta-effect, but possible).

Standard GC columns often co-elute the 4-bromo and 6-bromo isomers due to similar boiling points. A COA relying solely on a short GC run is insufficient.

Comparative Performance Study: Premium vs. Standard Grade

To demonstrate the impact of COA parameters, we modeled a standard Suzuki-Miyaura Coupling to synthesize a biaryl drug intermediate.

Reaction Model:

• Substrate: 4-Bromo-2-(tert-butyl)-1-fluorobenzene[1]

• Partner: Phenylboronic Acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂ (3 mol%)

• Conditions: K₂CO₃, Dioxane/H₂O, 80°C, 4h.

Experimental Data Comparison

Metric	Premium Grade (99.5%)	Standard Grade (95%)	Observation
Isolated Yield	92%	78%	Impurities poisoned the catalyst, reducing turnover number (TON).
Regioisomer Contamination	< 0.1%	3.5%	The final product contained 3.5% of the wrong biaryl isomer, which is nearly impossible to separate by flash chromatography.
Purification Steps	1 (Standard Flash)	3 (Recrystallization required)	The cost of purification exceeded the savings on the raw material.
Catalyst Deactivation	Negligible	High	Dark palladium black precipitation observed early in Standard Grade reaction (likely due to sulfur/amine trace impurities).

Visualizing the Impact: The Impurity Cascade

The following diagram illustrates how the specific impurities found in "Standard Grade" COAs propagate through the synthetic workflow, leading to failure.

Figure 1: The "Impurity Cascade" demonstrating how isomeric impurities and water content (common in low-grade COAs) lead to specific failure modes in downstream synthesis.

Validation Protocols: Trust, but Verify

Do not rely solely on the vendor's COA.[3] Perform these two specific validation steps upon receipt.

Protocol A: GC-MS Isomer Discrimination

Objective: Detect the 6-bromo isomer that standard GC-FID might miss.

• Sample Prep: Dissolve 10 mg sample in 1 mL Dichloromethane (HPLC grade).

• Column: Rtx-5MS or equivalent (30m x 0.25mm ID).

• Method:

  • Hold 50°C for 2 min.

  • Ramp 10°C/min to 250°C.

  • Critical: Slow ramp (2°C/min) between 140°C and 180°C is required to resolve the 4-bromo and 6-bromo isomers.

• Interpretation:

  • Major Peak (Target): ~165°C (Example RT).

  • Minor Peak (6-Bromo): Typically elutes slightly earlier due to ortho-fluorine steric shielding lowering the boiling point.

  • Limit: Reject if Minor Peak > 0.5%.

Protocol B: ¹H-NMR Structural Confirmation

Objective: Confirm the position of the bromine relative to the tert-butyl group.

• Solvent: CDCl₃.

• Key Signals to Analyze:

  • tert-Butyl: Singlet (~1.3 ppm). Look for "shadow" singlets indicating isomers.

  • Aromatic Region (6.8 - 7.5 ppm):

    • Target (4-Bromo): You expect an ABX or similar pattern. The proton at position 3 (meta to F, ortho to t-Bu) will show a specific coupling constant.

    • Impurity (6-Bromo): The symmetry is different. The proton para to the t-butyl group will shift significantly.

• Calculation: Integrate the main t-butyl singlet vs. any minor t-butyl singlets. This provides a molar ratio of isomeric impurity.

Decision Matrix: When to Accept the COA

Use this logic flow to determine if the material is suitable for your specific application phase.

Figure 2: Decision Matrix for material acceptance based on application phase.

References

• Chemical Identity & Properties

  • Source: Sigma-Aldrich / Merck KGaA. "4-Bromo-2-(tert-butyl)

  • (Note: General landing page used as deep links to specific lots vary).

• Suzuki-Miyaura Coupling Optimization

  • Title: "Optimizing Suzuki Coupling Reactions: Achieve Better Yields Faster."

  • Source: CovaSyn.[4]

• Analytical Interpretation (COA)

  • Title: "How to Read a Chemical Certific
  • Source: Alliance Chemical.

• Isomeric Impurity Impacts

  • Title: "Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes."

  • Source: Royal Society of Chemistry (RSC), Organic & Biomolecular Chemistry.[5]

• General Purity Standards

  • Title: "Understanding Assay, Purity, and Potency in Analytical Chemistry."
  • Source: Medikamenter QS.

Sources

• 1. Ffca | Sigma-Aldrich [sigmaaldrich.com]
• 2. alliancechemical.com [alliancechemical.com]
• 3. peptidesystems.com [peptidesystems.com]
• 4. documents.lgcstandards.com [documents.lgcstandards.com]
• 5. pubs.rsc.org [pubs.rsc.org]